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A comprehensive review of Barium-140's cumulative fission yields from various fissile

materials, comparing experimental measurements with values from leading nuclear data

libraries. This guide serves as a vital resource for researchers in nuclear physics,

radiochemistry, and reactor applications.

The accurate determination of fission product yields is paramount for a multitude of

applications, ranging from the design and safety analysis of nuclear reactors to the

development of nuclear forensics and the understanding of fundamental nuclear physics.

Barium-140 (Ba-140), a significant fission product with a half-life of 12.752 days, serves as a

crucial monitor in these applications. This guide provides a detailed comparison of the

experimental cumulative fission yields of Ba-140 with the theoretical values provided in the

major evaluated nuclear data libraries: JEFF-3.3, ENDF/B-VIII.0, and JENDL-5. The

comparison covers thermal neutron-induced fission of Uranium-235 (U-235), Plutonium-239

(Pu-239), and Uranium-233 (U-233), as well as the spontaneous fission of Californium-252 (Cf-

252).

Quantitative Data Summary
The following table summarizes the experimental and evaluated cumulative fission yields for

Ba-140 across the different fissioning systems. All yields are presented in percent per fission

(%).
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Fissioning
System

Experimental
Yield (%)

JEFF-3.3 Yield
(%)

ENDF/B-VIII.0
Yield (%)

JENDL-5 Yield
(%)

U-235 (thermal) 6.29 ± 0.14[1] 6.1466 ± 0.0492 6.1553 ± 0.0492 6.1553 ± 0.0492

6.32 ± 0.24[2][3]

Pu-239 (thermal) 5.36 ± 0.11 5.3787 ± 0.0645 5.3787 ± 0.0645 5.3787 ± 0.0645

U-233 (thermal) 5.75 ± 0.12 6.0965 ± 0.1280 6.0965 ± 0.1280 6.0965 ± 0.1280

Cf-252

(spontaneous)
5.7 ± 0.3 5.8950 ± 0.1768 5.8950 ± 0.1768 5.8950 ± 0.1768

Experimental Protocols
The experimental determination of Ba-140 fission yields has been accomplished through

various well-established techniques, primarily centered around radiochemical separation and

gamma-ray spectrometry.

Radiochemical Separation followed by Beta or Gamma
Counting
A prevalent method involves the irradiation of a fissile target followed by the chemical

separation of barium from the other fission products and the un-fissioned target material.[4] The

key steps in this protocol are:

Irradiation: A known mass of the fissile material (e.g., U-235, Pu-239) is irradiated in a well-

characterized neutron flux for a specific duration.

Dissolution: The irradiated target is dissolved, typically in an acidic solution.

Carrier Addition: A known amount of a stable barium salt (the "carrier") is added to the

solution. This allows for the determination of the chemical yield of the separation process.

Chemical Separation: A series of chemical precipitation and purification steps are performed

to isolate the barium isotopes. This often involves precipitating barium as barium chloride

(BaCl₂) or barium sulfate (BaSO₄).
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Activity Measurement: The radioactive decay of the separated Ba-140 is measured. This is

often done by counting the beta particles emitted by Ba-140 and its daughter product,

Lanthanum-140 (La-140), using a 4π beta proportional counter. Alternatively, the gamma

rays emitted by La-140 can be measured.

Chemical Yield Determination: The amount of the barium carrier recovered at the end of the

separation is measured, typically by gravimetric analysis, to determine the efficiency of the

chemical separation.

Fission Yield Calculation: The cumulative fission yield is calculated from the measured

activity, the number of fissions that occurred in the target (determined from the neutron flux

and fission cross-section), the irradiation and decay times, and the chemical yield.

Gamma-Ray Spectrometry of the Irradiated Target
A non-destructive method for determining the Ba-140 fission yield involves the direct gamma-

ray spectrometric analysis of the irradiated fissile target.[1][5] This technique relies on the

measurement of the characteristic gamma rays emitted by the daughter nuclide of Ba-140,

which is La-140. The protocol is as follows:

Irradiation: Similar to the radiochemical method, a known amount of the fissile material is

irradiated.

Cooling: The irradiated target is allowed to "cool" for a period to allow for the decay of short-

lived fission products, which reduces the background interference in the gamma-ray

spectrum.

Gamma-Ray Measurement: The gamma-ray spectrum of the irradiated target is measured

using a high-resolution semiconductor detector, such as a High-Purity Germanium (HPGe)

detector.

Peak Analysis: The intensity of the prominent gamma-ray peaks from La-140 (e.g., at 1596.5

keV) is determined.

Fission Yield Calculation: The cumulative fission yield of Ba-140 is calculated from the

measured gamma-ray intensity, the number of fissions in the target, and the nuclear data for
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the gamma-ray emission probability and the half-lives of Ba-140 and La-140. This method

requires precise knowledge of the detector efficiency at the specific gamma-ray energy.

Theoretical Evaluation Methodologies
The theoretical or evaluated fission yields provided in nuclear data libraries like JEFF-3.3,

ENDF/B-VIII.0, and JENDL-5 are the result of a comprehensive evaluation process that

combines experimental data with theoretical models.[3][6] This process aims to provide a

complete and consistent set of fission yield data for a wide range of fissioning systems and

incident neutron energies. The general workflow for this evaluation is as follows:

Data Compilation: A thorough compilation of all available experimental fission yield data from

various sources is performed.

Data Evaluation: The compiled experimental data are critically reviewed and evaluated for

their quality and consistency. This includes an assessment of the experimental methods and

their associated uncertainties.

Model Calculations: Theoretical models are used to supplement the experimental data,

especially for fission products or fissioning systems where experimental data are scarce or

non-existent. Common models include:

The Wahl Systematics: An empirical model that describes the charge distribution of fission

products for a given mass chain.[3]

The GEF (GEneral description of Fission observables) Model: A semi-empirical model that

can predict a wide range of fission observables, including mass and charge distributions of

fission fragments.[6]

Fitting and Adjustment: The experimental data and the results from theoretical models are

combined in a statistical fitting procedure. This process ensures that the final evaluated

yields adhere to physical conservation laws, such as the conservation of mass number and

charge.

Library Generation: The final evaluated fission yields, along with their uncertainties and

covariance information, are compiled into the format required for the specific nuclear data

library.
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The consistency of the evaluated data across the different libraries for a given fissioning

system, as seen in the table, reflects the reliance on a common pool of high-quality

experimental data and the use of similar well-established theoretical models and evaluation

methodologies.
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Caption: Workflow for comparing experimental and theoretical Ba-140 fission yields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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